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Compound of Interest

Compound Name: Zierin

Cat. No.: B1214952 Get Quote

Absence of a specific Safety Data Sheet (SDS) and official disposal procedures for Zierin
necessitates a cautious and informed approach to its handling and disposal. As a cyanogenic

glycoside, Zierin presents potential hazards that require careful consideration. This guide

provides essential safety information and a general framework for the proper disposal of Zierin,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

Chemical and Physical Properties of Zierin
A foundational understanding of Zierin's properties is crucial for safe handling and the

development of a disposal plan. The following table summarizes the available data.[1]

Property Value

CAS Number 645-02-3

Molecular Formula C₁₄H₁₇NO₇

Molecular Weight 311.29 g/mol

IUPAC Name

(2S)-2-(3-hydroxyphenyl)-2-

[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxyacetonitrile

Classification Cyanogenic Glycoside
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General Disposal Protocol for Zierin
Given the absence of a specific disposal protocol for Zierin, a conservative approach must be

adopted. The primary hazard associated with cyanogenic glycosides is the potential for release

of highly toxic hydrogen cyanide (HCN) gas, particularly under acidic conditions. Therefore, the

disposal procedure should be aligned with protocols for cyanide-containing waste.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal.

Step-by-Step General Disposal Procedure:

Personal Protective Equipment (PPE): Before handling Zierin waste, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

Waste Segregation:

Collect all Zierin waste, including contaminated consumables (e.g., pipette tips, weighing

boats), in a dedicated, clearly labeled, and leak-proof container.

Label the container as "Hazardous Waste: Zierin (Cyanogenic Glycoside)."

Crucially, do not mix Zierin waste with acidic waste. This can trigger the release of

hydrogen cyanide gas.[2]

Containerization:

Use a container compatible with the waste. A high-density polyethylene (HDPE) container

is generally suitable.

Ensure the container is tightly sealed to prevent any leakage of liquid or vapor.
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Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from incompatible materials, especially

acids.[2]

Arrangement for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with all available information about Zierin, including its chemical properties

and the nature of the waste.

Experimental Protocols
Currently, there are no established and cited experimental protocols specifically for the disposal

or neutralization of Zierin in a laboratory setting. Research on the removal of cyanogenic

glycosides from food products, such as cassava and flaxseed, often involves enzymatic

hydrolysis or thermal processing to break down the compounds.[3][4][5][6] However, these

methods are designed for detoxification in a food processing context and are not validated for

laboratory chemical waste disposal. Attempting to neutralize Zierin waste without a validated

protocol and proper safety controls is strongly discouraged.

Zierin Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Zierin,

emphasizing safety and institutional consultation.
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Zierin Disposal Decision Workflow
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By adhering to these general procedures and, most importantly, involving your institution's

safety professionals, you can ensure the safe and responsible disposal of Zierin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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